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Diethyl Maleate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl maleate (DEM) is an organic compound with the chemical formula CsH120a. It is the
diethyl ester of maleic acid and presents as a colorless liquid with a faint fruity odor.[1][2] DEM
is a versatile reagent in organic synthesis and holds significant interest in biomedical research,
primarily due to its ability to deplete intracellular glutathione (GSH), a key antioxidant.[3][4] This
technical guide provides an in-depth overview of the physical and chemical properties of
diethyl maleate, detailed experimental protocols for their determination, and a discussion of its
applications, particularly in the context of drug development and research.

Physical and Chemical Properties

The physical and chemical properties of diethyl maleate are summarized below. These
properties are crucial for its handling, application in synthetic chemistry, and for understanding
its behavior in biological systems.

Nomenclature and Identifiers
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Property Value
IUPAC Name diethyl (22)-but-2-enedioate[1]
Maleic acid diethyl ester, Diethyl (Z2)-2-
Synonyms )
butenedioate, Ethyl maleate
CAS Number 141-05-9
Molecular Formula CsH1204
Molecular Weight 172.18 g/mol

Chemical Structure

lw.Chemical Structure of Diethyl Maleate

Physical Properties

A comprehensive list of the key physical properties of diethyl maleate is provided in the table

below.
Property Value
Appearance Colorless liquid
Odor Faint, fruity, banana-citrus like
Boiling Point 225 °C at 101.3 kPa
Melting Point -10°C
Density 1.064 g/mL at 25 °C

Solubility in Water

Slightly soluble (1.4% at 30°C)

Solubility in Organic Solvents

Soluble in ethanol and ether

Vapor Pressure

1 mmHg at 14 °C

Refractive Index (n2°/D)

1.441

Flash Point

93 °C (Cleveland Open Cup)

Autoignition Temperature

662 °F (350 °C)
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Spectroscopic Data

Spectroscopy Data

Characteristic peaks for C=0 stretching of the
Infrared (IR) ester at ~1720 cm~1, C=C stretching at ~1645
cm~1, and C-O stretching at ~1200-1300 cm™1,

Signals for the ethyl group protons (triplet and
1H Nuclear Magnetic Resonance (*H NMR) quartet) and a singlet for the two equivalent

vinylic protons.

) Resonances for the carbonyl carbons, vinylic
13C Nuclear Magnetic Resonance (33C NMR)
carbons, and the carbons of the ethyl groups.

Molecular ion peak (M*) at m/z = 172, along
Mass Spectrometry (MS) ] o )
with characteristic fragmentation patterns.

Chemical Reactivity

Diethyl maleate's reactivity is primarily dictated by the electron-withdrawing nature of its two
ester groups, which polarize the carbon-carbon double bond. This makes it a versatile
substrate for various organic reactions.

Michael Addition

As an a,3-unsaturated ester, diethyl maleate is an excellent Michael acceptor. It readily
undergoes 1,4-conjugate addition with a wide range of nucleophiles, including amines, thiols,
and carbanions. This reaction is fundamental to many of its applications, including its biological
activity.

Diels-Alder Reactions

Diethyl maleate is a competent dienophile in Diels-Alder reactions, reacting with conjugated
dienes to form cyclohexene derivatives. This cycloaddition reaction is a powerful tool for the
synthesis of complex cyclic molecules.

Hydrolysis
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Under acidic or basic conditions, the ester groups of diethyl maleate can be hydrolyzed to
yield maleic acid and ethanol.

Polymerization

Diethyl maleate can undergo polymerization, often as a comonomer with other vinyl
monomers, to produce a variety of polymers with different properties.

Synthesis of Diethyl Maleate

A common laboratory and industrial synthesis of diethyl maleate involves the Fischer
esterification of maleic anhydride with ethanol in the presence of an acid catalyst, such as

sulfuric acid.
H2S0a4 (cat.)
Reactants
(Maleic Anhydride)» Products
Ethanol (2 eq.)
N\ )

Click to download full resolution via product page
Synthesis of Diethyl Maleate.

Biological Activity: Glutathione Depletion

In biological systems, the primary and most studied activity of diethyl maleate is its ability to
deplete intracellular glutathione (GSH). GSH is a critical tripeptide antioxidant that protects cells
from oxidative damage.

The mechanism of GSH depletion by DEM involves a Michael addition reaction. The
electrophilic double bond of diethyl maleate reacts with the nucleophilic thiol group of GSH.
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This reaction is often catalyzed by the enzyme glutathione S-transferase (GST). The resulting

conjugate is then removed from the cell, leading to a reduction in the total GSH pool.

Diethyl Maleate
(Electrophile)

Glutathione (GSH)

(Nucleophile) DEM-GSH Conjugate GSH Depletion

Glutathione
S-Transferase

Click to download full resolution via product page

Mechanism of GSH Depletion by DEM.

This property makes diethyl maleate a valuable tool for studying the roles of GSH in various
cellular processes, including redox signaling, detoxification, and apoptosis. It is widely used in
toxicology and cancer research to sensitize cells to oxidative stress or to the effects of certain
drugs.

Experimental Protocols

The following sections provide detailed methodologies for the determination of key physical
and chemical properties of diethyl maleate, based on standard testing guidelines.

Determination of Boiling Point (Adapted from OECD
Guideline 103)

Principle: This method involves heating the liquid to its boiling point and measuring the
temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:
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» Round-bottom flask with a side arm

o Condenser

o Calibrated thermometer or thermocouple
e Heating mantle

» Boiling chips

Procedure:

Place a small volume of diethyl maleate (approximately 20-50 mL) into the round-bottom
flask along with a few boiling chips.

o Assemble the apparatus, ensuring the thermometer bulb is positioned just below the level of
the side arm leading to the condenser, but not touching the liquid.

e Begin heating the flask gently with the heating mantle.

o Observe the temperature as the liquid begins to boil and a ring of condensing vapor rises up
the flask.

o Record the temperature at which the vapor temperature remains constant. This is the boiling
point.

Correct the observed boiling point for any deviation from standard atmospheric pressure.

Determination of Density (Adapted from ASTM D4052)

Principle: This method utilizes a digital density meter that measures the oscillation period of a
U-shaped tube filled with the liquid. The density is calculated from this period.

Apparatus:
« Digital density meter with a thermostatically controlled cell

e Syringes for sample injection
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Procedure:

Calibrate the digital density meter with dry air and a reference standard of known density
(e.g., pure water) at the desired temperature (e.g., 25 °C).

 Inject a small, bubble-free aliquot of diethyl maleate into the sample cell using a syringe.
» Allow the temperature of the sample to equilibrate with the cell.

e The instrument will measure the oscillation period and automatically calculate and display
the density of the sample.

o Perform multiple readings to ensure accuracy and precision.

Determination of Aqueous Solubility (Adapted from
OECD Guideline 105 - Flask Method)

Principle: A saturated solution of the substance in water is prepared, and the concentration of
the substance in the aqueous phase is determined after equilibration.

Apparatus:

Flasks with stoppers

Constant temperature water bath or shaker

Centrifuge

Analytical instrument for quantification (e.g., GC-MS, HPLC)
Procedure:

e Add an excess amount of diethyl maleate to a flask containing a known volume of purified
water.

o Seal the flask and place it in a constant temperature bath (e.g., 25 °C) and agitate for a
prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b7767526?utm_src=pdf-body
https://www.benchchem.com/product/b7767526?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 After equilibration, allow the mixture to stand to permit phase separation.

o Centrifuge the mixture to further separate the agueous phase from any undissolved diethyl
maleate.

» Carefully withdraw an aliquot of the clear aqueous phase.

o Determine the concentration of diethyl maleate in the aliquot using a suitable and validated
analytical method.

Experimental Workflow: Cellular Glutathione Depletion
Assay

The following diagram illustrates a typical workflow for an in vitro experiment to study the
effects of diethyl maleate-induced glutathione depletion.
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(1. Seed and Culture Cells)

2. Treat Cells with Diethyl Maleate
(and appropriate controls)

:

3. Incubate for a Defined Period
:

(4. Harvest and Lyse Cells)
:

(5. Measure Intracellular GSH Levels)
(e.g., Ellman's Reagent)

:

(6. Analyze and Interpret Data)
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Workflow for a GSH Depletion Assay.

Safety and Handling
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Diethyl maleate is a combustible liquid and may be harmful if swallowed. It can cause skin and
eye irritation, and may cause an allergic skin reaction. Therefore, appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat, should be worn when
handling this chemical. Work should be conducted in a well-ventilated area or in a fume hood.
Store in a cool, dry, and well-ventilated place away from sources of ignition and incompatible
materials such as strong acids, bases, and oxidizing agents.

Conclusion

Diethyl maleate is a valuable chemical with well-defined physical and chemical properties. Its
utility in organic synthesis is significant, and its role as a potent depletor of intracellular
glutathione has made it an indispensable tool in biomedical research. A thorough
understanding of its properties, reactivity, and safe handling procedures is essential for its
effective and safe use in both research and industrial applications. This guide provides a
comprehensive foundation for scientists and professionals working with this versatile
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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